Cas no 636989-71-4 (2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde)
2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-BENZYL-PIPERAZIN-1-YL)-7-METHYL-4-OXO-4H-PYRIDO[1,2-A]PYRIMIDINE-3-CARBALDEHYDE
- 4H-Pyrido[1,2-a]pyrimidine-3-carboxaldehyde, 7-methyl-4-oxo-2-[4-(phenylmethyl)-1-piperazinyl]-
- 2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde
- 2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
- EN300-18317083
- AKOS001453915
- 636989-71-4
- 2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
- Z57788182
-
- Inchi: 1S/C21H22N4O2/c1-16-7-8-19-22-20(18(15-26)21(27)25(19)13-16)24-11-9-23(10-12-24)14-17-5-3-2-4-6-17/h2-8,13,15H,9-12,14H2,1H3
- InChI Key: CONYTTRAZSXCIK-UHFFFAOYSA-N
- SMILES: C12C=CC(C)=CN1C(=O)C(C=O)=C(N1CCN(CC3=CC=CC=C3)CC1)N=2
Computed Properties
- Exact Mass: 362.17427596g/mol
- Monoisotopic Mass: 362.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 504.3±60.0 °C(Predicted)
- pka: 9.17±0.70(Predicted)
2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18317083-0.05g |
2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde |
636989-71-4 | 90% | 0.05g |
$212.0 | 2023-11-13 |
2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde
2-(4-Benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 636989-71-4)
The compound 2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde, with CAS number 636989-71-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are known for their potential biological activities and applications in drug discovery. The molecule's structure is characterized by a pyrido[1,2-a]pyrimidine core, which is a fused bicyclic system combining a pyridine ring and a pyrimidine ring. This core is further substituted with a 4-benzylpiperazine group at position 2, a methyl group at position 7, and an aldehyde group at position 3. These substituents play a crucial role in modulating the compound's physicochemical properties and bioactivity.
Recent studies have highlighted the potential of pyrido[1,2-a]pyrimidines as scaffolds for developing inhibitors of various enzyme targets, including kinases and proteases. The 4-benzylpiperazine moiety in this compound is particularly interesting due to its ability to act as a flexible linker that can enhance the molecule's binding affinity to target proteins. Piperazine derivatives are well-known for their ability to form hydrogen bonds and interact with both hydrophilic and hydrophobic regions of protein surfaces, making them valuable components in drug design.
The aldehyde group at position 3 of the molecule introduces additional functionality, potentially enabling further chemical modifications or interactions with biological systems. This feature makes the compound a promising candidate for exploring new therapeutic strategies, such as targeted drug delivery or pro-drug designs. Furthermore, the methyl group at position 7 contributes to the molecule's lipophilicity, which is essential for its absorption and distribution properties in vivo.
From a synthetic standpoint, the construction of this compound involves a series of multi-step reactions that highlight the versatility of modern organic synthesis techniques. The synthesis typically begins with the preparation of the pyrido[1,2-a]pyrimidine core through cyclization reactions involving appropriate precursors. Subsequent steps involve functional group transformations and coupling reactions to introduce the substituents at specific positions on the core structure. The use of advanced catalytic methods and protecting group strategies ensures high yields and excellent stereochemical control during the synthesis process.
Recent research has focused on evaluating the biological activity of this compound against various disease-relevant targets. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation and survival pathways. The compound's ability to modulate these targets suggests its potential application in anticancer therapy. Additionally, investigations into its anti-inflammatory and antioxidant properties have revealed promising results, indicating its potential utility in treating inflammatory diseases and oxidative stress-related disorders.
In terms of pharmacokinetics, preliminary studies have shown that 636989-71-4 exhibits moderate solubility in aqueous media and acceptable permeability across biological membranes. These properties are critical for ensuring that the compound can reach its intended site of action within the body after administration. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity profiles.
The development of analogs based on this compound has also been explored to investigate structure-activity relationships (SAR) and identify key structural elements responsible for its bioactivity. These studies have provided valuable insights into how modifications at different positions on the molecule can influence its interaction with target proteins and overall efficacy.
In conclusion, 2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 636989-71) represents a compelling example of how advanced organic synthesis techniques can be leveraged to design molecules with diverse biological activities. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas.
636989-71-4 (2-(4-benzylpiperazin-1-yl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)